molecular formula C5H7Cl2OP B076656 Phosphonic dichloride, (3-methyl-1,2-butadienyl)- CAS No. 13337-33-2

Phosphonic dichloride, (3-methyl-1,2-butadienyl)-

Cat. No.: B076656
CAS No.: 13337-33-2
M. Wt: 184.98 g/mol
InChI Key: WBWKMWRLRXOVAW-UHFFFAOYSA-N
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Description

Phosphonic dichloride, (3-methyl-1,2-butadienyl)- is a useful research compound. Its molecular formula is C5H7Cl2OP and its molecular weight is 184.98 g/mol. The purity is usually 95%.
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Properties

CAS No.

13337-33-2

Molecular Formula

C5H7Cl2OP

Molecular Weight

184.98 g/mol

InChI

InChI=1S/C5H7Cl2OP/c1-5(2)3-4-9(6,7)8/h4H,1-2H3

InChI Key

WBWKMWRLRXOVAW-UHFFFAOYSA-N

SMILES

CC(=C=CP(=O)(Cl)Cl)C

Canonical SMILES

CC(=C=CP(=O)(Cl)Cl)C

13337-33-2

Origin of Product

United States

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